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Compound of Interest

Compound Name: Styrene-d8

Cat. No.: B127050

Essential Safety and Handling of Styrene-d8

For researchers, scientists, and drug development professionals, the safe handling of
deuterated compounds like Styrene-d8 is paramount. This document provides immediate,
essential safety protocols and logistical information for the operational use and disposal of
Styrene-d8, ensuring laboratory safety and procedural clarity.

Styrene-d8 is a flammable liquid and vapor that poses several health hazards.[1] It is harmful if
inhaled, causes serious eye and skin irritation, and may be fatal if swallowed and enters the
airways.[1] Furthermore, it is suspected of damaging fertility or the unborn child and can cause
damage to organs through prolonged or repeated exposure.[1]

Hazard Identification and Classification
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Hazard Statement

GHS Classification

Flammable liquid and vapor

Flammable liquids Category 3

Harmful if inhaled

Acute toxicity (inhalation) Category 4

Causes skin irritation

Skin corrosion/irritation Category 2

Causes serious eye irritation

Serious eye damage/eye irritation Category 2A

Suspected of causing cancer

Carcinogenicity Category 2

Suspected of damaging fertility or the unborn
child

Reproductive toxicity Category 2

Causes damage to organs (respiratory tract)

through prolonged or repeated exposure

Specific target organ toxicity (repeated

exposure) Category 1

Toxic to aquatic life

Hazardous to the aquatic environment — Acute

Hazard Category 2

Data sourced from GHS classifications.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Styrene-d8 to minimize exposure and ensure

personal safety.
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PPE Specification

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.[2][3][4]

Chemical resistant gloves such as Silver
Shield®/4H®, Viton, or Barrier® (>8-hour

Skin Protection breakthrough).[5] Tychem® F, CPF3, BR, CSM,
and TK protective clothing is also

recommended.[5] A lab coat must be worn.[3]

Use in a well-ventilated area, preferably a
) ) chemical fume hood.[2][3] If exposure limits are
Respiratory Protection ) ] ]
exceeded, a full-face respirator with appropriate

cartridges (e.g., type ABEK) should be used.[3]

Handling and Storage Protocol

Storage:

e Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[1][2]

» Keep the container tightly closed.[2]

e Recommended storage temperature is refrigerated (2-8°C).[3]

e Protect from direct sunlight.[1]

e Ground and bond container and receiving equipment to prevent static discharge.[2]
Handling:

* Read and understand the Safety Data Sheet (SDS) before use.[2]

e Work in a well-ventilated area, such as a chemical fume hood.[2][3]

o Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[2]
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Use only non-sparking tools.[2]

Avoid breathing vapors or mist.[2]

Wash hands thoroughly after handling.[2]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.[1]

Emergency Procedures
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Emergency Situation

Procedure

Spill

Evacuate the area.[2] Remove all ignition
sources.[2] Absorb the spill with a non-
combustible material like sand or earth and
place it in a sealed container for disposal.[5] Do

not let the product enter drains.[2]

Fire

Use dry chemical, CO2, water spray, or alcohol-
resistant foam to extinguish.[2][5] Vapors are
heavier than air and may travel to a source of
ignition and flash back.[5] Containers may

explode when heated.[1][5]

Inhalation

Move the person to fresh air.[3] If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
[2] Wash the affected area with plenty of soap
and water for at least 15 minutes.[3] Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] If the person is
conscious, rinse their mouth with water. Seek
immediate medical attention.[3] Aspiration
hazard: may be fatal if swallowed and enters

airways.[1]

Disposal Plan

All waste containing Styrene-d8 must be treated as hazardous waste.
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Collect waste in a suitable, labeled, and tightly closed container.[2]

Do not mix with other waste.

Dispose of the waste in accordance with local, state, and federal regulations.

Handle uncleaned containers as you would the product itself.

Experimental Workflow
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Styrene-d8 Safe Handling Workflow

Review SDS

[ Don Appropriate PPE ]

(Verify Fume Hood Operation)

1
¢ |

Transfer Styrene-d8 Emergency Response

[ Conduct Experiment J

v

[ Cleanup & Disposal ]

[ Decontaminate Glassware ]

Dispose of Waste

Remove PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Styrene-d8 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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